Cas no 162240-92-8 ((3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one)
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one is a chiral piperazinone derivative characterized by its stereospecific (R,R) configuration at the 3 and 5 positions. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective active pharmaceutical ingredients (APIs). Its rigid piperazinone core and benzyl substitution enhance structural diversity, making it useful for medicinal chemistry applications. The defined stereochemistry ensures high selectivity in asymmetric synthesis, while the dimethyl groups contribute to improved metabolic stability. This compound is typically employed in peptidomimetic and small-molecule drug design, offering precise control over molecular interactions. Suitable for research-scale and process chemistry, it is available in high purity for synthetic applications.
162240-92-8 structure
Product Name:(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
CAS No:162240-92-8
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD11977349
CID:105932
PubChem ID:10943944
Update Time:2025-06-07
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3R,5R)-1-benzyl-3,5-dimethylpiperazin-2-one
- (3R,5R)-3,5-dimethyl-1-(phenylmethyl)piperazin-2-one
- 1-benzyl-3,5-dimethylpiperazin-2-one
- Piperazinone, 3,5-dimethyl-1-(phenylmethyl)-, (3R,5R)-
- (3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
- (3R,5R)-3,5-Dimethyl-1-(phenylmethyl)-piperazinone
- (R,R)1-benzyl-3,5-dimethylpiperazine-2-one
- GYDZGFZXQCOKRU-GHMZBOCLSA-N
- (R,R) 1-benzyl-3,5-dimethylpiperazine-2-one
- 162240-92-8
- SCHEMBL5881507
- P20279
-
- MDL: MFCD11977349
- Inchi: 1S/C13H18N2O/c1-10-8-15(13(16)11(2)14-10)9-12-6-4-3-5-7-12/h3-7,10-11,14H,8-9H2,1-2H3/t10-,11-/m1/s1
- InChI Key: GYDZGFZXQCOKRU-GHMZBOCLSA-N
- SMILES: O=C1[C@@H](C)N[C@H](C)CN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.14204
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 32.34
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1096554-1G |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 1g |
$625 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-100MG |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 100MG |
¥ 963.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-250MG |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 250MG |
¥ 1,537.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-500MG |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 500MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-1G |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 1g |
¥ 3,841.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-5G |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 5g |
¥ 11,523.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-10G |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 10g |
¥ 19,206.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-100mg |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 100mg |
¥946.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-250mg |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 250mg |
¥1510.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0418-500mg |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one |
162240-92-8 | 97% | 500mg |
¥2515.0 | 2024-04-23 |
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
162240-92-8 ((3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one) Related Products
- 1094601-61-2(1-Benzyl-3-methylpiperazin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk